molecular formula C14H12O2 B2810435 (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one CAS No. 1354941-86-8

(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one

Cat. No.: B2810435
CAS No.: 1354941-86-8
M. Wt: 212.248
InChI Key: HTGADLSWOCUTJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is a chalcone derivative characterized by an α,β-unsaturated ketone backbone with a furan-2-yl group at the β-position and a 2-methylphenyl group at the α-position. Chalcones are widely studied for their biological activities, including antimicrobial, antifungal, and antiviral properties .

Properties

IUPAC Name

(E)-3-(furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12O2/c1-11-5-2-3-7-13(11)14(15)9-8-12-6-4-10-16-12/h2-10H,1H3/b9-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTGADLSWOCUTJG-CMDGGOBGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C(=O)C=CC2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=CC=C1C(=O)/C=C/C2=CC=CO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one, commonly referred to as a chalcone, is a compound characterized by its unique structure comprising a furan and a methylphenyl moiety. Chalcones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article aims to provide a comprehensive overview of the biological activity of this specific compound, supported by data tables, case studies, and research findings.

  • Molecular Formula : C14H12O2
  • Molecular Weight : 212.24 g/mol
  • CAS Number : 917894-56-5

Antimicrobial Activity

Chalcones have been extensively studied for their antimicrobial properties. In vitro studies have demonstrated that (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one exhibits significant antibacterial activity against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The compound's mechanism involves disrupting bacterial cell membranes and inhibiting key metabolic pathways.

Microorganism Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL
Candida albicans16 µg/mL

Antioxidant Activity

The antioxidant potential of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one has been evaluated using various assays such as DPPH and ABTS. The compound demonstrated a strong ability to scavenge free radicals, indicating its potential role in preventing oxidative stress-related diseases.

Assay Type IC50 Value (µM)
DPPH25
ABTS30

Anti-inflammatory Activity

Research indicates that this chalcone can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests its potential application in treating inflammatory diseases.

Study 1: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer effects of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one on human cancer cell lines. The results showed that the compound induced apoptosis in breast cancer cells through the activation of caspase pathways.

Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of this compound against hydrogen peroxide-induced oxidative stress in neuronal cells. The findings indicated that it significantly reduced cell death and oxidative damage markers, highlighting its potential for neurodegenerative disease treatment.

The biological activity of (2E)-3-(Furan-2-yl)-1-(2-methylphenyl)prop-2-en-1-one is attributed to its ability to interact with various molecular targets:

  • Enzyme Inhibition : The compound inhibits enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
  • Cell Cycle Arrest : It induces cell cycle arrest at the G0/G1 phase in cancer cells, preventing proliferation.
  • Apoptosis Induction : Activation of intrinsic apoptotic pathways through caspase activation leads to programmed cell death in malignant cells.

Comparison with Similar Compounds

Substituent Effects on the α-Phenyl Ring

Compound Name Substituent on α-Phenyl Melting Point (°C) Biological Activity (Target/IC₅₀/MIC) Key Reference
Target Compound 2-methyl - Not reported in evidence -
LabMol-70 4-(methylsulfanyl) 152 Antitubercular activity (HPLC purity 100%)
LabMol-80 4-(piperidin-1-yl) 182 Antitubercular activity (HPLC purity 99.32%)
(E)-3-(4-Dimethylaminophenyl)-1-(2,5-dimethylfuran-3-yl)-prop-2-en-1-one 2,5-dimethylfuran-3-yl - Structural analysis (synthesis focus)
(2E)-3-(4-bromophenyl)-1-(furan-2-yl)prop-2-en-1-one 4-bromo - Physicochemical data (Molar Mass: 277.11 g/mol)

Key Observations :

  • Electron-donating groups (e.g., 4-(piperidin-1-yl) in LabMol-80 ) increase melting points, likely due to enhanced intermolecular interactions.

Substituent Effects on the β-Aryl/Heteroaryl Group

Compound Name Substituent on β-Aryl/Heteroaryl Activity (Target/MIC) Notes Reference
Target Compound Furan-2-yl - Structural focus -
(E)-3-(3-Bromo-4-hydroxyphenyl)-1-(furan-2-yl)prop-2-en-1-one 3-bromo-4-hydroxyphenyl Tyrosinase inhibition (HRMS confirmed) Low yield (8.4%)
(E)-3-(furan-2-yl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)prop-2-en-1-one 2-hydroxy-3,4,6-trimethoxyphenyl Antifungal (MIC: 0.31–0.62 mg/mL vs. C. albicans) Enhanced activity with methoxy/hydroxy groups
1-(5-acetyl-2,4-dihydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one (FC) 5-acetyl-2,4-dihydroxyphenyl Tautomerism and H-bonding studies Planar structure confirmed via X-ray

Key Observations :

  • Hydroxy and methoxy groups (e.g., in ) enhance antifungal activity, likely through hydrogen bonding with microbial targets.
  • Tautomerism in FC demonstrates the influence of hydroxyl and acetyl groups on molecular flexibility and packing in crystalline phases.

Electronic and Steric Modifications

Compound Name Key Modification Impact Reference
(2E)-3-(4-nitrophenyl)-1-(furan-2-yl)prop-2-en-1-one 4-nitro (strong electron-withdrawing) Increased polarity, potential for nitro group reduction
(2E)-3-[5-(4-methoxyphenyl)furan-2-yl]-1-(4-methylphenyl)prop-2-en-1-one Extended conjugation (furyl-methoxyphenyl) Enhanced π-π stacking (structural studies)
(2E)-3-(4-trifluoromethylphenyl)-1-(furan-2-yl)prop-2-en-1-one 4-CF₃ (electron-withdrawing) Improved metabolic stability

Key Observations :

  • Trifluoromethyl groups improve resistance to enzymatic degradation, making such analogs promising for drug development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.